Cas no 6338-01-8 (2-Anthracenecarbonylchloride, 1-chloro-9,10-dihydro-9,10-dioxo-)

• Product Name: 2-Anthracenecarbonylchloride, 1-chloro-9,10-dihydro-9,10-dioxo-
• CAS No: 6338-01-8
• MF: C₁₅H₆Cl₂O₃
• MW: 305.112342357636
• CID: 527342
• PubChem ID: 235827
• Update Time: 2025-04-19

2-Anthracenecarbonylchloride, 1-chloro-9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarbonylchloride, 1-chloro-9,10-dihydro-9,10-dioxo-
• NSC37598; CTK2F8606; 1-chloroanthraquinone-2-carboxylic acid chloride; AC1L5V8T; 1-Chlor-9,10-dioxo-9,10-dihydro-anthracen-2-carbonylchlorid; 1-Chlor-anthrachinon-carbonsaeure-(2)-chlorid; AG-J-69316; 1-chloro-9,10-dioxo-9,10-dihydro-anthracene-2-carbonyl chloride; 1-chloro-9,10-dioxo-9,10-dihydroanthracene-2-carbonyl chloride; AR-1C2433; AC1Q3G9E;

• Inchi： 1S/C15H6Cl2O3/c16-12-10(15(17)20)6-5-9-11(12)14(19)8-4-2-1-3-7(8)13(9)18/h1-6H
• InChI Key： JOVXWCNPCIBTJQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=CC2C(C3C=CC=CC=3C(C=21)=O)=O

Computed Properties

• Exact Mass: 303.96948
• Monoisotopic Mass: 303.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21
• LogP: 3.49440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives